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For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Nitro-m-xylene-alpha,alpha'-diol is an organic compound with the molecular formula

C8H9NO4. This technical guide provides a comprehensive overview of its chemical and

physical properties. While its primary documented application lies in the field of chemical

sensing, this paper aims to consolidate the available data to support further research and

exploration of its potential applications. Due to a lack of publicly available data, this guide does

not cover biological activities or signaling pathways.

Core Compound Information
5-Nitro-m-xylene-alpha,alpha'-diol, also known by its synonym [3-(hydroxymethyl)-5-

nitrophenyl]methanol, is a nitroaromatic compound. Its core structure consists of a m-xylene

backbone substituted with a nitro group and two hydroxymethyl functional groups.

Molecular and Physicochemical Properties
The fundamental properties of 5-Nitro-m-xylene-alpha,alpha'-diol are summarized in the

table below. These data are essential for its handling, characterization, and application in a

research setting.
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Property Value Source(s)

Molecular Formula C8H9NO4 [1][2]

Molecular Weight 183.16 g/mol [1][3]

CAS Number 71176-55-1 [1][3]

Physical Form Solid [3][4]

Melting Point 94-96 °C [3][4][5]

Boiling Point (Predicted) 421.9 ± 35.0 °C [4]

Density (Predicted) 1.420 g/cm³ [4]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[2][4]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 5-Nitro-m-xylene-
alpha,alpha'-diol are not readily available in the public domain, a plausible synthetic route can

be inferred from standard organic chemistry principles. A potential workflow for its synthesis is

outlined below.
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Plausible Synthesis Workflow

m-Xylene

Nitration
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 e.g., KMnO4

5-Nitroisophthalic_acid
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 e.g., LiAlH4

5-Nitro-m-xylene-alpha,alpha'-diol
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A plausible synthetic pathway for 5-Nitro-m-xylene-alpha,alpha'-diol.
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Disclaimer: This proposed synthesis is illustrative and has not been verified through

experimental data. Researchers should consult relevant literature and safety data before

attempting any synthesis.

Known Applications
The primary documented application of 5-Nitro-m-xylene-alpha,alpha'-diol is in the

development of chemical sensors.[1][3][5] Specifically, it has been used to fabricate sensors for

the detection of the explosive 2,4,6-trinitrotoluene (TNT) through planar integrated optical

waveguide attenuated total reflection spectrometry.[1][3][5]

Chemical Sensor Application

2,4,6-Trinitrotoluene (TNT) 5-Nitro-m-xylene-alpha,alpha'-diol Molecular Interaction Optical Waveguide Sensor Immobilized on Signal Change Leads to

Click to download full resolution via product page

Logical workflow of the application in chemical sensing.

Biological Activity and Signaling Pathways
Currently, there is a notable absence of published research detailing the biological activity,

therapeutic potential, or associated signaling pathways of 5-Nitro-m-xylene-alpha,alpha'-diol.
While some nitroaromatic compounds are known to have biological effects, no specific data for

this compound is available. This represents a significant knowledge gap and an area for

potential future research.

Conclusion
5-Nitro-m-xylene-alpha,alpha'-diol is a well-characterized compound in terms of its

physicochemical properties. Its application in chemical sensor technology has been

documented. However, its potential in the life sciences, particularly in drug development,

remains unexplored. This guide serves as a foundational resource for researchers interested in

investigating this compound further.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.scbt.com/p/5-nitro-m-xylene-alpha-alphaprime-diol-71176-55-1
https://www.sigmaaldrich.com/DE/de/product/aldrich/184799
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0258544.htm
https://www.scbt.com/p/5-nitro-m-xylene-alpha-alphaprime-diol-71176-55-1
https://www.sigmaaldrich.com/DE/de/product/aldrich/184799
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0258544.htm
https://www.benchchem.com/product/b1330767?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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